Cas no 898422-54-3 (9-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898422-54-3
• MF: C₂₁H₁₉N₅O₅
• MW: 421.406064271927
• CID: 6321682
• PubChem ID: 16810171
• Update Time: 2025-07-21

9-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• AKOS024660617
• 898422-54-3
• F2565-0249
• 9-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide

• Inchi： 1S/C21H19N5O5/c1-29-12-6-4-11(5-7-12)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)14-9-8-13(30-2)10-15(14)31-3/h4-10H,1-3H3,(H2,22,27)(H,24,28)
• InChI Key： SJLURGLIDYCJEC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1C(NC2C(C(N)=O)=NC(C3C=CC(=CC=3)OC)=NC1=2)=O)OC

Computed Properties

• Exact Mass: 421.13861872g/mol
• Monoisotopic Mass: 421.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 129Ų

Additional information on 9-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Recent Advances in the Study of 9-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 898422-54-3)

The compound 9-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 898422-54-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This purine derivative has been investigated for its role as a kinase inhibitor, particularly in targeting pathways implicated in cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival. Structural analysis has revealed that the methoxy substitutions on the phenyl rings contribute to its binding affinity and selectivity. Computational docking studies and molecular dynamics simulations have further supported these findings, providing insights into the compound's interaction with kinase active sites. These studies highlight the potential of 898422-54-3 as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's effects on downstream signaling pathways. For instance, studies have demonstrated that 9-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide can modulate the activity of transcription factors such as NF-κB and STAT3, which are critical regulators of inflammation and oncogenesis. These findings suggest a broader therapeutic potential beyond its primary kinase targets, warranting further investigation into its applications in autoimmune diseases and cancer immunotherapy.

Pharmacokinetic studies have also been conducted to assess the compound's bioavailability, metabolic stability, and toxicity profile. Preliminary results indicate that 898422-54-3 exhibits favorable pharmacokinetic properties, with good oral bioavailability and moderate plasma half-life. However, challenges remain in optimizing its metabolic stability to reduce potential off-target effects. Researchers are currently exploring structural modifications to enhance its drug-like properties while maintaining its biological activity.

Preclinical efficacy studies have shown promising results in various animal models. For example, in xenograft models of solid tumors, the compound demonstrated significant tumor growth inhibition with minimal toxicity. These findings have spurred interest in advancing the compound to clinical trials, with several pharmaceutical companies expressing interest in its development. Collaborative efforts between academic institutions and industry partners are underway to accelerate its translation into clinical applications.

In conclusion, the recent advancements in the study of 9-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 898422-54-3) underscore its potential as a versatile therapeutic agent. Its dual role as a kinase inhibitor and modulator of key signaling pathways positions it as a promising candidate for the treatment of cancer and inflammatory diseases. Future research should focus on addressing the remaining pharmacokinetic challenges and exploring its potential in combination therapies. The ongoing studies and collaborations highlight the compound's significance in the evolving landscape of chemical biology and drug discovery.